Cas no 218594-76-4 ((S)-3-(Methoxymethyl)-morpholine HCl)

• Product Name: (S)-3-(Methoxymethyl)-morpholine HCl
• CAS No: 218594-76-4
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD09608107
• CID: 858675
• PubChem ID: 53338714
• Update Time: 2025-05-21

(S)-3-(Methoxymethyl)-morpholine HCl Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Methoxymethyl)-morpholine HCl
• (3S)-3-(METHOXYMETHYL)MORPHOLINE HYDROCHLORIDE
• (S)-3-(Methoxymethyl)morpholine HCl
• (3S)-3-(Methoxymethyl)morpholine
• (S)-3-(Methoxymethyl)morpholine
• (S)-3-(Methoxymethyl)morpholine hydrochloride
• (S)-3-Methoxymethyl-morpholine hydrochloride
• SCHEMBL6132602
• 218595-25-6
• CS-0103639
• MFCD09608107
• (3S)-3-(Methoxymethyl)morpholine--hydrogen chloride (1/1)
• (3S)-3-(methoxymethyl)morpholine;hydrochloride
• (S)-3-(Methoxymethyl)morpholinehydrochloride
• DTXSID30693464
• 218594-76-4
• DS-3796
• AKOS016004056

• MDL： MFCD09608107
• Inchi： 1S/C6H13NO2.ClH/c1-8-4-6-5-9-3-2-7-6;/h6-7H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： ROHMLTGBCWLCIW-RGMNGODLSA-N
• SMILES： Cl.O1CCN[C@@H](COC)C1

Computed Properties

• Exact Mass: 167.07142
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (S)-3-(Methoxymethyl)-morpholine HCl

(S)-3-(Methoxymethyl)-morpholine HCl: A Comprehensive Overview

The compound (S)-3-(Methoxymethyl)-morpholine HCl (CAS No. 218594-76-4) is a highly specialized chemical entity with significant applications in the pharmaceutical and chemical industries. This compound is a hydrochloride salt of the morpholine derivative, which has garnered attention due to its unique structural properties and potential therapeutic applications. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and development purposes.

Morpholine, a six-membered heterocyclic amine, serves as the foundational structure for (S)-3-(Methoxymethyl)-morpholine HCl. The introduction of the methoxymethyl group at the 3-position of the morpholine ring introduces steric and electronic modifications, which significantly influence its pharmacokinetic and pharmacodynamic properties. This modification enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

Recent studies have highlighted the potential of (S)-3-(Methoxymethyl)-morpholine HCl as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in various reactions has been extensively documented, making it a valuable tool in the synthesis of complex organic molecules. Furthermore, its application in peptide synthesis has been explored, where it serves as an effective protecting group for amino acids.

The synthesis of (S)-3-(Methoxymethyl)-morpholine HCl involves a multi-step process that includes nucleophilic substitution, oxidation, and acid-base neutralization. The use of advanced catalytic systems has improved the yield and purity of the compound, ensuring its suitability for high-quality pharmaceutical applications. Researchers have also investigated alternative synthetic routes to reduce production costs and environmental impact, further enhancing its commercial viability.

In terms of pharmacology, (S)-3-(Methoxymethyl)-morpholine HCl exhibits interesting biological activities. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in inflammatory markers observed in animal models. Additionally, its antioxidant properties suggest applications in neurodegenerative diseases, where oxidative stress plays a pivotal role.

The stereochemistry of (S)-3-(Methoxymethyl)-morpholine HCl is critical to its functionality. The (S) configuration ensures optimal interaction with biological targets, such as enzymes and receptors, thereby enhancing its therapeutic efficacy. Advanced analytical techniques, including NMR spectroscopy and X-ray crystallography, have been employed to confirm the stereochemical integrity of the compound.

From an industrial perspective, (S)-3-(Methoxymethyl)-morpholine HCl is widely used as an intermediate in the synthesis of various pharmaceutical agents. Its role as a building block in drug discovery programs underscores its importance in modern medicinal chemistry. The compound's compatibility with diverse reaction conditions further enhances its utility in multi-component reactions and parallel synthesis.

In conclusion, (S)-3-(Methoxymethyl)-morpholine HCl (CAS No. 218594-76-4) stands out as a versatile and valuable compound with extensive applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future drug development efforts.